Cas no 574750-51-9 (L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-)

• Product Name: L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-
• CAS No: 574750-51-9
• MF: C₃₂H₅₇N₉O₁₂S
• MW: 791.913086652756
• CID: 345161
• Update Time: 2024-01-28

L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-
• L-Serine, L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-

• Inchi： 1S/C32H57N9O12S/c1-7-16(4)25(31(51)38-20(10-15(2)3)29(49)39-21(13-42)30(50)40-22(14-43)32(52)53)41-26(46)17(5)36-24(45)12-35-28(48)19(8-9-54-6)37-27(47)18(33)11-23(34)44/h15-22,25,42-43H,7-14,33H2,1-6H3,(H2,34,44)(H,35,48)(H,36,45)(H,37,47)(H,38,51)(H,39,49)(H,40,50)(H,41,46)(H,52,53)/t16-,17-,18-,19-,20-,21-,22-,25-/m0/s1
• InChI Key： QHRQJPFIRMGVBN-OGFQRHRDSA-N
• SMILES： C(O)(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CCSC)NC(=O)[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 791.38511

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 1314.4±65.0 °C(Predicted)
• PSA: 350.57
• pka: 2.91±0.10(Predicted)